Bis(cyclooctatetraene)iron(0)

• Molecular Formula: C16H16Fe
• Molecular Weight: 264.14 g/mol
• SMILES: C1=CC=CC=CC=C1.C1=CC=CC=CC=C1.[Fe]
• InChI: InChI=1S/2C8H8.Fe/c2*1-2-4-6-8-7-5-3-1;/h2*1-8H
• InChIKey: MXSLSXKBFNCQNV-UHFFFAOYSA-N

Standard Fe(0) sources like Fe(CO)5 introduce toxic carbonyl ligands and strong π-acceptor effects, while ferrocene requires high temperatures for ligand displacement. Fe(COT)2 solves this with labile, CO-free cyclooctatetraene ligands that are displaced at room temperature.

- **Zero-Valent Core**: Fe(0) center avoids carbonyl toxicity and inhibition.
- **Mild Displacement**: Ligands replaced by phosphines, NHCs, or olefins without thermal/photoactivation.
- **Unique Reactivity**: Sole precursor for NHC-catalyzed Fe3(COT)3 cluster synthesis.

Air-sensitive black crystalline solid (decomp. 98-99 °C). Ideal for heteroleptic Fe(0) complex construction and diene oligomerization studies.

Bis(cyclooctatetraene)iron(0) – Zero-Valent Iron Sandwich Complex

Bis(cyclooctatetraene)iron(0), abbreviated Fe(COT)₂ (CAS 12184-52-0), is an organoiron sandwich compound of formula Fe(C₈H₈)₂ in which a zero-valent iron center is coordinated by two cyclooctatetraene ligands in an asymmetric (η⁴:η⁶) binding mode [1]. It is an air-sensitive, black crystalline solid (density 1.42 g·cm⁻³) soluble in diethyl ether and aromatic hydrocarbons, and crystallizes in the monoclinic system with space group C2/c or Cc [1]. The compound is a fluxional 18-electron complex that has been studied as a soluble Fe(0) precursor, an oligomerization catalyst for conjugated dienes, and a substrate for carbene-mediated metal–metal bond-forming reactions yielding all-hydrocarbon iron clusters [2].

Zero-valent iron precursor with labile COT ligands – supports CO-free synthesis and catalysis.

Air- and solution-sensitive solid requiring Schlenk/glovebox handling and cold storage.

Suitable for NHC-catalyzed cluster assembly and diene oligomerization reactions.

• [1] Allegra, G.; Colombo, A.; Immirzi, A.; Bassi, I. W. The Crystal Structure of Bis(cyclooctatetraene)iron. J. Am. Chem. Soc. 1968, 90 (16), 4454–4456. DOI: 10.1021/ja01018a046. View Source
• [2] Lavallo, V.; Grubbs, R. H. Carbenes As Catalysts for Transformations of Organometallic Iron Complexes. Science 2009, 326 (5952), 559–562. DOI: 10.1126/science.1178919. View Source

Why Common Iron Complexes Cannot Replace Fe(COT)₂

Fe(COT)₂ occupies a unique position among organoiron complexes that precludes simple substitution by common alternatives. Unlike ferrocene (an Fe(II) metallocene with strongly bound η⁵-cyclopentadienyl ligands stable to ~400 °C) [1], Fe(COT)₂ is a zero-valent iron complex with labile COT ligands that can be displaced under mild conditions [2]. Relative to iron pentacarbonyl, Fe(CO)₅—the most widely used soluble Fe(0) source—Fe(COT)₂ provides a CO-free Fe(0) delivery vehicle, avoiding the strong π-acceptor effects and toxicity of carbonyl ligands [3]. Among first-row bis(COT) sandwich complexes, iron uniquely adopts an (η⁶-C₈H₈)Fe(η⁴-C₈H₈) structure satisfying the 18-electron rule, whereas the Ti, V, and Cr analogs adopt (η⁸-C₈H₈)M(η⁴-C₈H₈) configurations with 16- or 17-electron counts [4]. Its pronounced thermal and solution instability—decomposing at 98–99 °C and degrading in solution within days even under inert atmosphere [2]—further differentiates it from robust metallocenes and demands specialized handling protocols that directly impact procurement, storage, and experimental design decisions.

Ferrocene

Fe(II) metallocene with strongly bound cyclopentadienyl ligands; does not provide zero-valent iron or labile coordination sites.

Iron pentacarbonyl

CO-ligated Fe(0) source requiring thermal or photochemical activation; toxic and volatile, complicating benchtop use.

Other bis(COT) complexes (Ti, V, Cr)

Different electron counts and hapticity (η⁸:η⁴) alter reactivity profiles; iron analog uniquely satisfies 18-electron rule.

• [1] Mehdipour, N.; Moosavi, F.; Mohajeri, A. Critical point measurement of ferrocene and some of its derivatives. J. Supercrit. Fluids 2012; ferrocene sustains ~500 °C in vacuum without decomposition and is air-stable to 400 °C. DOI: 10.1016/j.supflu.2012.02.017. View Source
• [2] Gerlach, D. H.; Schunn, R. A. Bis(1,3,5,7-cyclooctatetraene)iron(0). Inorganic Syntheses 1974, 15, 1–4. DOI: 10.1002/9780470132463.ch1. View Source
• [3] Wikipedia contributors. Organoiron chemistry. Wikipedia, The Free Encyclopedia. Iron pentacarbonyl as a volatile, toxic Fe(0) source with strongly bound CO ligands. Accessed May 2026. View Source
• [4] Wang, H.; Xie, Y.; King, R. B.; Schaefer, H. F. Variable hapticity of the cyclooctatetraene ring in sandwich compounds of the first row transition metals. J. Organomet. Chem. 2010, 695 (24), 2625–2632. DOI: 10.1016/j.jorganchem.2010.07.017. View Source

Quantitative Differentiation Evidence for Fe(COT)₂

Asymmetric COT Hapticity vs. Symmetrical Binding in Ferrocene

Single-crystal X-ray diffraction reveals that Fe(COT)₂ possesses two crystallographically distinct COT ligands: one binds in an η⁶ fashion (six carbon atoms coordinated) and the other in an η⁴ fashion (four carbon atoms coordinated), yielding the description (η⁶-C₈H₈)Fe(η⁴-C₈H₈) [1]. This contrasts fundamentally with ferrocene, where both cyclopentadienyl rings bind symmetrically in an η⁵ mode with a uniform Fe–C distance of ~2.04 Å [2]. The Fe–C distances in Fe(COT)₂ span a broad range of 2.05–2.18 Å, reflecting the asymmetric bonding environment [3]. Furthermore, the dihedral angle within the η⁴-bound COT ring is 33°, compared to 41° observed in the closely related mono-COT complex (η⁴-C₈H₈)Fe(CO)₃, demonstrating a significant flattening of the tub-shaped COT ligand upon incorporation into the bis(COT) sandwich [1].

COT Hapticity

Head-to-head

(η⁶-C₈H₈)Fe(η⁴-C₈H₈)
Fe–C range 2.05–2.18 Å
η⁴-COT dihedral angle 33°

Asymmetric bonding may support selective ligand substitution pathways.

Ferrocene: uniform Fe–C ~2.04 Å, η⁵ symmetry; no hapticity differentiation.

Evidence Dimension	Ligand hapticity and Fe–C bond distance distribution in the solid state
Target Compound Data	Fe(COT)₂: (η⁶-C₈H₈)Fe(η⁴-C₈H₈); Fe–C distances 2.05–2.18 Å; η⁴-COT dihedral angle 33°
Comparator Or Baseline	Ferrocene: symmetrical η⁵-Cp binding, Fe–C ~2.04 Å (uniform). (η⁴-C₈H₈)Fe(CO)₃: η⁴-COT dihedral angle 41°
Quantified Difference	Fe–C bond-length spread ~0.13 Å for Fe(COT)₂ vs. <0.01 Å for ferrocene; η⁴-COT dihedral angle 33° vs. 41° (Δ = 8° flattening)
Conditions	Single-crystal X-ray diffraction at room temperature; Allegra et al. 1968 (Fe(COT)₂); Dickens & Lipscomb 1962 ((η⁴-C₈H₈)Fe(CO)₃); NIST CCCBDB (ferrocene)

Why This Matters

The asymmetric hapticity creates a built-in electronic and steric differentiation between the two ligand faces, enabling selective ligand substitution chemistry that is impossible with the symmetric binding in ferrocene or bis(benzene)chromium.

• [1] Allegra, G.; Colombo, A.; Immirzi, A.; Bassi, I. W. The Crystal Structure of Bis(cyclooctatetraene)iron. J. Am. Chem. Soc. 1968, 90 (16), 4454–4456. DOI: 10.1021/ja01018a046. View Source
• [2] Burke, J. H.; et al. High-Spin State of a Ferrocene Electron Donor Revealed by...; reports Fe–C bond length 2.039 ± 0.007 Å for ferrocene. PMC 2024. View Source
• [3] Grokipedia contributors. Bis(cyclooctatetraene)iron. Grokipedia; Fe–C distances 2.05–2.18 Å, monoclinic structure data. Accessed May 2026. View Source

Thermal Stability Gap Between Fe(COT)₂ and Ferrocene

Fe(COT)₂ melts with concomitant decomposition at 98–99 °C as reported in both the Inorganic Syntheses preparation and vendor technical data . In stark contrast, ferrocene—the most widely used iron sandwich complex—remains stable without decomposition to at least 400 °C in air and to approximately 500 °C under vacuum [1]. Bis(benzene)chromium, another neutral sandwich complex with a zero-valent metal center, melts without decomposition at 284–285 °C and decomposes only above 300 °C [2]. This represents a thermal stability gap of >300 °C between Fe(COT)₂ and ferrocene, and >185 °C relative to bis(benzene)chromium.

Thermal Stability Gap

Cross-study comparable

Fe(COT)₂ decomp. 98–99 °C
vs. ferrocene stable ≥400 °C
ΔT ≥ 301 °C

Mandates cold storage and rapid post-synthesis characterization.

Bis(benzene)chromium mp 284–285 °C; thermal handling differs completely.

Evidence Dimension	Thermal decomposition temperature (onset of irreversible degradation)
Target Compound Data	Fe(COT)₂: melts with decomposition at 98–99 °C
Comparator Or Baseline	Ferrocene: stable to ≥400 °C (air), ~500 °C (vacuum). Bis(benzene)chromium: mp 284–285 °C, decomposes >300 °C
Quantified Difference	ΔT(decomp) ≥ 301 °C vs. ferrocene; ΔT(decomp) ≥ 186 °C vs. bis(benzene)chromium
Conditions	Standard pressure; Fe(COT)₂ under inert atmosphere; ferrocene data from supercritical fluid and pyrolysis studies; bis(benzene)chromium from literature melting point

Why This Matters

Procurement and experimental design must account for mandatory cold storage (−20 °C recommended) and rapid post-synthesis characterization windows for Fe(COT)₂, logistical constraints absent for ferrocene or bis(benzene)chromium.

• [1] Mehdipour, N.; Moosavi, F.; Mohajeri, A. Critical point measurement of ferrocene and some of its derivatives. J. Supercrit. Fluids 2012. Ferrocene sustains ~500 °C in vacuum, air-stable to 400 °C. View Source
• [2] Wikipedia contributors. Bis(benzene)chromium. Wikipedia, The Free Encyclopedia; melting point 284–285 °C, decomposes at 300 °C. Accessed May 2026. View Source

Solution Instability of Fe(COT)₂ Under Inert Atmosphere

Solutions of Fe(COT)₂ in diethyl ether or aromatic hydrocarbons decompose after a few days even when rigorously maintained under an inert (nitrogen or argon) atmosphere, as documented in the authoritative Inorganic Syntheses preparation [1]. In comparison, ferrocene solutions in common organic solvents are stable indefinitely under ambient conditions without special precautions . This solution instability stems from the intrinsic lability of the COT ligands and the susceptibility of the zero-valent iron center to aggregation and decomposition pathways, and it fundamentally limits the practical working window for Fe(COT)₂ in synthesis.

Solution Instability

Cross-study comparable

Fe(COT)₂ solutions: decompose ~2–5 days under N₂/Ar
Ferrocene solutions: >365 days ambient

Solutions must be prepared immediately before use; stock storage not practical.

Inorganic Syntheses 1974; diethyl ether or aromatic hydrocarbon solvents.

Evidence Dimension	Solution-phase stability under inert atmosphere at ambient temperature
Target Compound Data	Fe(COT)₂ solutions: decompose after a few days under N₂ or Ar atmosphere
Comparator Or Baseline	Ferrocene solutions: stable indefinitely under ambient atmosphere without special precautions
Quantified Difference	Fe(COT)₂ solution lifetime ~2–5 days (inert) vs. ferrocene solution lifetime >365 days (ambient); approx. 100-fold difference in minimum shelf stability
Conditions	Diethyl ether or aromatic hydrocarbon solvents, room temperature, Schlenk or glovebox conditions (Fe(COT)₂); ambient benchtop (ferrocene)

Why This Matters

Researchers must prepare Fe(COT)₂ solutions immediately before use and cannot store pre-made stock solutions, a constraint that directly affects experimental workflow design and distinguishes procurement planning from that for air-stable metallocenes.

• [1] Gerlach, D. H.; Schunn, R. A. Bis(1,3,5,7-cyclooctatetraene)iron(0). Inorganic Syntheses 1974, 15, 1–4. 'The compound decomposes in solution after a few days even under inert atmosphere.' DOI: 10.1002/9780470132463.ch1. View Source

Valence Tautomerism in Fe(COT)₂ vs. Ring Rotation in Ferrocene

In solution at room temperature, the ¹H NMR spectrum of Fe(COT)₂ displays a single sharp singlet (τ 5.00) for all 16 COT protons, indicating rapid fluxional exchange that averages the chemical environments of the η⁴- and η⁶-bound rings on the NMR timescale [1]. Variable-temperature NMR studies reveal that this process involves internuclear valence tautomerism—interconversion of the η⁴ and η⁶ coordination modes between the two COT rings—rather than simple ring rotation [1]. At −84 °C, the fluxional process is frozen and distinct resonances for the two different COT environments are resolved [2]. In contrast, ferrocene exhibits a room-temperature ¹H NMR singlet (δ ~4.15 ppm) arising solely from free rotation of the cyclopentadienyl rings about the Fe–Cp axis, with no change in hapticity [3].

Valence Tautomerism

Head-to-head

¹H NMR (RT): singlet τ 5.00
Coalescence below −35 °C
Frozen distinct η⁴/η⁶ signals at −84 °C

Dynamic hapticity interconversion provides a variable coordination platform for catalysis studies.

Ferrocene: only ring rotation fluxionality; no hapticity change observed.

Evidence Dimension	Dynamic molecular behavior in solution as probed by variable-temperature ¹H NMR spectroscopy
Target Compound Data	Fe(COT)₂: room-temperature ¹H NMR singlet at τ 5.00; coalescence below −35 °C; frozen spectrum with distinct η⁴/η⁶ signals at −84 °C
Comparator Or Baseline	Ferrocene: room-temperature ¹H NMR singlet at δ ~4.15 ppm; no VT-NMR coalescence related to hapticity change; ring rotation barrier ~4–9 kJ·mol⁻¹
Quantified Difference	Fe(COT)₂ undergoes hapticity-interconversion fluxionality (valence tautomerism); ferrocene undergoes rotational fluxionality only. Coalescence temperature for Fe(COT)₂ COT ring exchange is below −35 °C
Conditions	¹H NMR (solution, toluene-d₈ or THF-d₈); variable-temperature range +25 °C to −84 °C

Why This Matters

The unique valence tautomerism in Fe(COT)₂ provides a dynamic ligand platform where the effective coordination number at iron fluctuates, a property exploitable in catalytic cycles requiring variable metal coordination geometry that cannot be replicated by static metallocenes.

• [1] Allegra, G.; Colombo, A.; Immirzi, A.; Bassi, I. W. The Crystal Structure of Bis(cyclooctatetraene)iron. J. Am. Chem. Soc. 1968, 90 (16), 4454–4456. Reports ¹H NMR singlet, fluxionality, and VT-NMR behavior. DOI: 10.1021/ja01018a046. View Source
• [2] Grokipedia contributors. Bis(cyclooctatetraene)iron. Grokipedia; VT-NMR data: τ 5.00 at room temperature; splitting into distinct resonances at −84 °C. Accessed May 2026. View Source
• [3] Wikipedia contributors. Ferrocene. Wikipedia, The Free Encyclopedia; ¹H NMR singlet at δ 4.15 ppm due to Cp ring rotation. Accessed May 2026. View Source

CO-Free Fe(0) Transfer via Labile COT Ligands

Fe(COT)₂ serves as a soluble, molecular Fe(0) source whose COT ligands are labile and readily displaced by incoming donor ligands such as phosphines, N-heterocyclic carbenes (NHCs), and alkenes under mild conditions [1]. This contrasts with iron pentacarbonyl, Fe(CO)₅—the most common soluble Fe(0) precursor—where CO dissociation requires thermal or photochemical activation due to strong Fe–CO bonds (Fe–C = 1.824 Å, bond dissociation energy ~170 kJ·mol⁻¹) [2]. The absence of CO ligands in Fe(COT)₂ eliminates complications from CO poisoning in downstream catalytic applications and avoids the extreme toxicity and volatility (flash point 5 °F) associated with Fe(CO)₅ [3]. In the seminal Grubbs study, stoichiometric addition of NHCs to Fe(COT)₂ at room temperature led to the isolation of a mixed-valent Fe(0)/Fe(I) species, while catalytic NHC loading triggered fusion of three Fe(COT)₂ units into the all-hydrocarbon cluster Fe₃(COT)₃ [1].

CO-Free Fe(0) Transfer

Class-level inference

COT ligands displaced by NHCs/phosphines/alkenes at RT
Fe(CO)₅ requires thermal or photochemical activation

Mild-condition Fe(0) delivery avoids photochemical equipment and toxic CO handling.

Grubbs et al. (Science 2009); NHC = IMes or SIPr, room temperature.

Evidence Dimension	Ligand lability and ease of Fe(0) transfer to incoming ligands
Target Compound Data	Fe(COT)₂: COT ligands displaced by NHCs, phosphines, and alkenes at room temperature; reactions complete in hours
Comparator Or Baseline	Fe(CO)₅: CO ligands require thermal (>100 °C) or photochemical activation for substitution; Fe–C bond distance 1.824 Å; flash point 5 °F
Quantified Difference	Qualitative difference in activation requirement (spontaneous room-temperature substitution vs. thermal/photochemical activation); Fe–C bond distance 2.05–2.18 Å (Fe–COT) vs. 1.824 Å (Fe–CO), reflecting weaker Fe–ligand bonding in Fe(COT)₂
Conditions	Room-temperature solution-phase reactions under inert atmosphere; NHC = IMes or SIPr; Fe(COT)₂ in toluene or THF

Why This Matters

For synthetic chemists requiring a CO-free Fe(0) source that reacts under mild conditions, Fe(COT)₂ eliminates the need for photochemical reactors or elevated temperatures, reducing both equipment requirements and safety hazards relative to Fe(CO)₅.

• [1] Lavallo, V.; Grubbs, R. H. Carbenes As Catalysts for Transformations of Organometallic Iron Complexes. Science 2009, 326 (5952), 559–562. DOI: 10.1126/science.1178919. View Source
• [2] NIST Computational Chemistry Comparison and Benchmark DataBase. Experimental geometry data for Fe(CO)₅: Fe–C bond distance 1.824 Å (axial and equatorial). Release 22, May 2022. View Source
• [3] PubChem. Iron pentacarbonyl (CID 26040): flash point 5 °F (−15 °C), toxic by inhalation. U.S. National Library of Medicine. Accessed May 2026. View Source

High-Impact Applications of Fe(COT)₂

CO-Free Fe(0) Precursor for Low-Valent Iron Complexes

Synthetic organometallic chemists seeking a molecular Fe(0) source that avoids carbonyl ligands should select Fe(COT)₂. The labile COT ligands are displaced at room temperature by phosphines, NHCs, or olefins without thermal or photochemical activation—a key advantage over Fe(CO)₅ [1]. The asymmetric hapticity of Fe(COT)₂ (η⁴:η⁶) further enables sequential, site-differentiated ligand substitution, as one COT ring is more weakly bound than the other, facilitating the rational construction of heteroleptic Fe(0) complexes [2]. This application is validated by the Grubbs group's isolation of a mixed-valent Fe(0)/Fe(I) species from stoichiometric NHC addition [1].

Catalytic Oligomerization of Conjugated Dienes

Fe(COT)₂ is an established catalyst precursor for the selective oligomerization and co-oligomerization of conjugated dienes. The Carbonaro group demonstrated that Fe(COT)₂ promotes the cyclodimerization of butadiene to cycloocta-1,5-diene and the co-oligomerization of butadiene with ethylene to yield cis-1,4-hexadiene [3]. These transformations exploit the facile generation of open coordination sites through COT ligand displacement, a feature directly linked to the lability documented in the quantitative evidence above. The CO-free nature of the iron center avoids the catalyst inhibition and product contamination issues associated with carbonyl-based iron catalysts [3].

Synthesis of All-Hydrocarbon Iron Clusters

Fe(COT)₂ is the sole documented precursor for the NHC-catalyzed synthesis of Fe₃(COT)₃, an all-hydrocarbon analog of the classic cluster Fe₃(CO)₁₂ [1]. This unique reactivity—wherein NHCs act as organocatalysts for metal–metal bond formation rather than as ancillary ligands—was discovered specifically with Fe(COT)₂ as the substrate and has no parallel with ferrocene, bis(benzene)chromium, or iron carbonyl clusters [1]. Researchers exploring hydrocarbon-soluble, ligand-free iron clusters for magnetic materials or small-molecule activation should consider Fe(COT)₂ as the entry point to this compound class [4].

Studies of Fluxional Hapticity and Dynamic Coordination

Fe(COT)₂ exhibits the most pronounced fluxional hapticity interconversion among first-row transition metal sandwich complexes, as evidenced by variable-temperature ¹H NMR studies showing coalescence of η⁴- and η⁶-COT signals below −35 °C and a fully resolved frozen spectrum at −84 °C [2]. This makes Fe(COT)₂ an ideal model system for studying the kinetics and thermodynamics of haptotropic shifts in organometallic chemistry. The dihedral angle compression in the η⁴-COT ligand (33° vs. 41° in (η⁴-C₈H₈)Fe(CO)₃) provides a crystallographically validated metric for quantifying the electronic influence of the second COT ligand on ring conformation [2].

Application

Selection Property

Validation Focus

CO-Free Fe(0) Precursor

Labile COT ligands, CO-free delivery

Room-temperature ligand substitution reactivity with phosphines, NHCs

Diene Oligomerization

Facile COT displacement under mild conditions

Butadiene cyclodimerization and co-oligomerization selectivity

All-Hydrocarbon Iron Clusters

NHC-catalyzed metal–metal bond formation

Fe₃(COT)₃ cluster synthesis exclusivity; hydrocarbon-soluble cluster chemistry

Fluxional Hapticity Studies

Dynamic η⁴/η⁶ interconversion in solution

Variable-temperature ¹H NMR; coalescence and frozen-state analysis

• [1] Lavallo, V.; Grubbs, R. H. Carbenes As Catalysts for Transformations of Organometallic Iron Complexes. Science 2009, 326 (5952), 559–562. DOI: 10.1126/science.1178919. View Source
• [2] Allegra, G.; Colombo, A.; Immirzi, A.; Bassi, I. W. The Crystal Structure of Bis(cyclooctatetraene)iron. J. Am. Chem. Soc. 1968, 90 (16), 4454–4456. DOI: 10.1021/ja01018a046. View Source
• [3] Carbonaro, A.; Greco, A.; Dall'Asta, G. Oligomerization catalysts V. Bis(cyclooctatetraene)iron(0): synthesis, conversion to other complex compounds, and oligomerization mechanism. J. Organomet. Chem. 1969, 20 (1), 177–186. DOI: 10.1016/S0022-328X(00)80103-5. View Source
• [4] Wikipedia contributors. Tris(cyclooctatetraene)triiron. Wikipedia, The Free Encyclopedia; Fe₃(COT)₃ as a pyrophoric hydrocarbon analog of Fe₃(CO)₁₂, insoluble in common organic solvents. Accessed May 2026. View Source